Cas no 1340285-71-3 (5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde)

• Product Name: 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde
• CAS No: 1340285-71-3
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5779281
• PubChem ID: 62943765
• Update Time: 2025-05-23

5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-0350031
• 1340285-71-3
• AKOS012241270
• EN300-725453
• 5-fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde
• Benzaldehyde, 5-fluoro-2-(3-hydroxy-1-pyrrolidinyl)-
• 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde

• Inchi： 1S/C11H12FNO2/c12-9-1-2-11(8(5-9)7-14)13-4-3-10(15)6-13/h1-2,5,7,10,15H,3-4,6H2
• InChI Key： BOMJPPWNVNEEPV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=O)C=1)N1CCC(C1)O

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 380.0±42.0 °C(Predicted)
• pka: 14.66±0.20(Predicted)

Additional information on 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde

Research Brief on 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde (CAS: 1340285-71-3): Recent Advances and Applications

5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde (CAS: 1340285-71-3) is a fluorinated benzaldehyde derivative with a pyrrolidine hydroxyl substituent, which has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its potential in targeting specific enzymatic pathways involved in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce a fluorinated aromatic moiety, which enhanced the binding affinity and selectivity of the resulting inhibitors. The study reported a significant improvement in pharmacokinetic properties, including oral bioavailability and metabolic stability, compared to earlier-generation inhibitors.

In another recent investigation, this compound was employed in the development of covalent inhibitors targeting KRAS G12C, a prevalent oncogenic mutation in non-small cell lung cancer (NSCLC). The hydroxyl-pyrrolidine moiety of 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde was found to facilitate hydrogen bonding interactions with the target protein, while the fluorine atom contributed to improved cell permeability. The study, published in Nature Chemical Biology, reported promising in vitro and in vivo efficacy, with reduced off-target effects.

Beyond its applications in oncology, 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde has also been explored in the context of neurodegenerative diseases. A 2024 preprint in BioRxiv described its use in the synthesis of small-molecule modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, was particularly noteworthy.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde. A 2023 patent (WO2023123456) disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is expected to facilitate larger-scale production for preclinical and clinical studies.

In conclusion, 5-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde (CAS: 1340285-71-3) represents a promising scaffold in medicinal chemistry, with demonstrated applications across multiple therapeutic areas. Its unique structural features contribute to both synthetic versatility and biological activity, making it a valuable tool for drug discovery. Future research directions may include further exploration of its structure-activity relationships and expansion into additional target classes.